sodium;2-[1-(1-propoxypropan-2-yloxy)propan-2-yloxy]acetate

• CAS No.: 165038-54-0
• Molecular Formula: C11H21NaO5
• Molecular Weight: 256.274
• IUPAC Name: sodium;2-[1-(1-propoxypropan-2-yloxy)propan-2-yloxy]acetate
• InChI: InChI=1S/C11H22O5.Na/c1-4-5-14-6-9(2)15-7-10(3)16-8-11(12)13;/h9-10H,4-8H2,1-3H3,(H,12,13);/q;+1/p-1
• InChI Key: WIMLNTLINAPZNO-UHFFFAOYSA-M
• SMILES: CCCOCC(C)OCC(C)OCC(=O)[O-].[Na+]
• Synonyms: SODIUM PROPOXY PPG-2 ACETATE

Description

Sodium;2-[1-(1-propoxypropan-2-yloxy)propan-2-yloxy]acetate is a chemical compound with the molecular formula C11H21NaO5. It is known for its unique structure, which includes multiple ether linkages and a sodium salt of acetic acid. This compound is used in various scientific and industrial applications due to its distinctive chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium;2-[1-(1-propoxypropan-2-yloxy)propan-2-yloxy]acetate typically involves the reaction of propylene glycol derivatives with sodium acetate. The process begins with the preparation of 1-(1-propoxypropan-2-yloxy)propan-2-ol, which is then reacted with acetic acid in the presence of a sodium base to form the final product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The process involves the use of industrial-grade reagents and catalysts to facilitate the reaction and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

Sodium;2-[1-(1-propoxypropan-2-yloxy)propan-2-yloxy]acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohol derivatives.

Substitution: The ether linkages in the compound make it susceptible to nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like halides and amines are commonly employed in substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids and ketones.

Reduction: Alcohols and ethers.

Substitution: Various substituted ethers and esters.

Scientific Research Applications

Sodium;2-[1-(1-propoxypropan-2-yloxy)propan-2-yloxy]acetate has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a solvent for various reactions.

Biology: Employed in biochemical assays and as a stabilizing agent for enzymes.

Medicine: Investigated for its potential use in drug delivery systems and as a pharmaceutical intermediate.

Industry: Utilized in the production of polymers, surfactants, and other industrial chemicals.

Mechanism of Action

The mechanism of action of sodium;2-[1-(1-propoxypropan-2-yloxy)propan-2-yloxy]acetate involves its interaction with molecular targets such as enzymes and receptors. The compound’s ether linkages allow it to form hydrogen bonds and other interactions with biological molecules, influencing their activity and stability. The sodium ion plays a role in maintaining the compound’s solubility and ionic balance .

Comparison with Similar Compounds

Similar Compounds

1-[(1-Propoxypropan-2-yl)oxy]propan-2-yl acetate: Similar structure but lacks the sodium ion.

Tri(propylene glycol) propyl ether: Contains similar ether linkages but different functional groups.

1-(1-methoxypropan-2-yloxy)propan-2-yl prop-2-enoate: Similar ether structure but with a different ester group

Uniqueness

Sodium;2-[1-(1-propoxypropan-2-yloxy)propan-2-yloxy]acetate is unique due to its combination of ether linkages and a sodium salt of acetic acid. This structure imparts distinctive chemical properties, making it valuable in various applications where solubility, stability, and reactivity are crucial .